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Compound of Interest

Compound Name: 4-Fluoroacetanilide

Cat. No.: B1213217 Get Quote

Technical Guide: 4-Fluoroacetanilide (CAS 351-
83-7)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Fluoroacetanilide (CAS 351-83-

7), a key chemical intermediate in the pharmaceutical and agrochemical industries. This

document details its chemical and physical properties, safety information, synthesis and

analytical protocols, and its role in metabolic pathways and as a scaffold for enzyme inhibitors.

Core Identification and Properties
4-Fluoroacetanilide, also known as N-(4-fluorophenyl)acetamide, is a fluorinated aromatic

amide. The presence of the fluorine atom at the para position of the phenyl ring significantly

influences its chemical reactivity, metabolic stability, and biological activity, making it a valuable

building block in drug design.[1][2]

Chemical and Physical Data
The key quantitative properties of 4-Fluoroacetanilide are summarized in the table below for

easy reference and comparison.
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Property Value Reference(s)

CAS Number 351-83-7 [3]

Molecular Formula C₈H₈FNO [1]

Molecular Weight 153.15 g/mol [1]

Melting Point 153 - 155 °C [4]

Appearance
Off-white to white crystalline

powder
[4]

Odor Odorless [4]

Solubility

Soluble in organic solvents like

ethanol and acetone; limited

solubility in water.

[1]

Purity (typical) ≥ 98% (GC) [2]

Safety and Handling
Proper handling of 4-Fluoroacetanilide is essential in a laboratory setting. While it is not

classified as hazardous under normal conditions, standard safety precautions should be

observed.[5]

Handling: Avoid contact with skin and eyes. Use in a well-ventilated area and avoid breathing

dust. Wash hands thoroughly after handling.[4]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store

away from oxidizing agents.[4]

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes.

Skin Contact: Wash off with soap and plenty of water.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://patents.google.com/patent/CN102120723A/en
https://pubmed.ncbi.nlm.nih.gov/12039629/
https://pubmed.ncbi.nlm.nih.gov/12039629/
https://pubmed.ncbi.nlm.nih.gov/10199596/
https://pubmed.ncbi.nlm.nih.gov/10199596/
https://pubmed.ncbi.nlm.nih.gov/10199596/
https://pubmed.ncbi.nlm.nih.gov/12039629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1808342/
https://www.benchchem.com/product/b1213217?utm_src=pdf-body
https://www.tandfonline.com/doi/pdf/10.1080/004982599238759
https://pubmed.ncbi.nlm.nih.gov/10199596/
https://pubmed.ncbi.nlm.nih.gov/10199596/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and analysis of 4-
Fluoroacetanilide.

Synthesis of 4-Fluoroacetanilide via Acetylation
This protocol describes the synthesis of 4-Fluoroacetanilide from 4-fluoroaniline and acetic

anhydride.[3]

Materials:

4-fluoroaniline

Glacial acetic acid

Acetic anhydride

Distilled water

Ice bath

Reaction flask with stirring capability, thermometer, and addition funnel

Procedure:

In a reaction flask, add 4-fluoroaniline and glacial acetic acid.

Begin stirring the mixture and cool the flask in an ice bath.

Slowly add acetic anhydride dropwise to the reaction mixture using an addition funnel,

maintaining the temperature between 55-60 °C.

After the addition is complete, continue to stir the reaction mixture at this temperature for 1-3

hours.
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After the reaction is complete, cool the mixture and pour it into ice-cold water to precipitate

the crude 4-Fluoroacetanilide.

Collect the solid product by vacuum filtration and wash with cold water.

The crude product can be purified by recrystallization from an ethanol-water mixture to yield

white crystals of 4-Fluoroacetanilide.
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Synthesis Workflow of 4-Fluoroacetanilide

1. Reactants Addition
(4-fluoroaniline, Glacial Acetic Acid)

2. Addition of Acetic Anhydride
(dropwise, 55-60 °C)

Cooling

3. Reaction
(1-3 hours at 55-60 °C)

Stirring

4. Precipitation
(in ice-cold water)

Cooling

5. Filtration and Washing

6. Recrystallization
(Ethanol/Water)

Crude Product

Pure 4-Fluoroacetanilide
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Synthesis Workflow
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Analytical Methods
This method is suitable for determining the purity of a 4-Fluoroacetanilide sample.[6][7]

Instrumentation:

HPLC system with a UV detector

C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm)

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid or Formic acid (for mobile phase acidification)

Procedure:

Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 50:50 v/v)

with 0.1% phosphoric acid or formic acid.

Standard Preparation: Accurately weigh and dissolve 4-Fluoroacetanilide reference

standard in the mobile phase to a concentration of approximately 0.1 mg/mL.

Sample Preparation: Prepare the sample to be analyzed in the same manner as the

standard solution.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30 °C

Detection Wavelength: 254 nm

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1213217?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_HPLC_Analysis_of_2_Chloromethyl_4_fluoroaniline_and_Its_Potential_Products.pdf
https://www.cipac.org/images/pdf/MAM_Method_Rev_21_June_2020.pdf
https://www.benchchem.com/product/b1213217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis: Inject the standard and sample solutions into the HPLC system. The purity of the

sample is determined by comparing the peak area of the analyte in the sample to that of the

standard.

GC-MS can be used to identify volatile and semi-volatile impurities.[8][9]

Instrumentation:

GC-MS system with a capillary column (e.g., HP-5MS or equivalent)

Procedure:

Sample Preparation: Prepare a 1 mg/mL solution of 4-Fluoroacetanilide in a suitable

solvent like acetone.

GC Conditions:

Inlet Temperature: 250 °C

Carrier Gas: Helium

Oven Program: Start at 100 °C, ramp to 280 °C at 10 °C/min, hold for 5 minutes.

MS Conditions:

Ionization Mode: Electron Ionization (EI)

Mass Range: 40-400 amu

Analysis: Inject the sample into the GC-MS system. Identify impurities by comparing their

mass spectra with a spectral library (e.g., NIST).

Biological Significance
4-Fluoroacetanilide and its derivatives are of significant interest in drug development due to

their biological activities.

Metabolic Pathway
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In vivo studies in rats have shown that 4-Fluoroacetanilide undergoes several metabolic

transformations. The primary route of metabolism is N-deacetylation to 4-fluoroaniline. This is

followed by para-hydroxylation, which involves defluorination, leading to the formation of 4-

acetamidophenol (paracetamol). Paracetamol is then further metabolized into its sulfate and

glucuronide conjugates, which are excreted.[4]

Metabolic Pathway of 4-Fluoroacetanilide in Rats
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Role in Enzyme Inhibition: PAD4 Inhibition
While 4-Fluoroacetanilide itself is not a direct enzyme inhibitor, its structural motif is a key

component in the design of inhibitors for various enzymes. A notable example is the inhibition

of Protein Arginine Deiminase 4 (PAD4), an enzyme implicated in autoimmune diseases like

rheumatoid arthritis and certain cancers.[2][10][11] Derivatives of 4-Fluoroacetanilide can be

designed as irreversible inhibitors that covalently bind to a critical cysteine residue (Cys645) in

the active site of PAD4, thereby inactivating the enzyme.[2]

Mechanism of PAD4 Inhibition by Fluoroacetanilide Derivatives

PAD4 Enzyme Active Site
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Covalent Adduct Formation

Binding to active site

Cys645 Fluoroacetanilide-based Inhibitor

PAD4 (Inactive)

Click to download full resolution via product page

PAD4 Inhibition Mechanism

Applications in Research and Development
4-Fluoroacetanilide serves as a versatile starting material and intermediate in several fields:

Pharmaceutical Development: It is a crucial building block for the synthesis of analgesics

and anti-inflammatory drugs. The fluorine atom can enhance metabolic stability and binding
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affinity of the final drug molecule.[2]

Agrochemicals: Used in the formulation of herbicides and pesticides, where the fluoro-group

can improve efficacy and stability.[2]

Material Science: Employed in the development of polymers and coatings with enhanced

thermal stability and chemical resistance.[2]

Analytical Chemistry: It can be used as a reference standard in chromatographic methods for

the quantification of related fluorinated compounds.[2]

This guide provides a foundational understanding of 4-Fluoroacetanilide (CAS 351-83-7) for

professionals in research and drug development. For further in-depth information, the cited

references should be consulted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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